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Compound of Interest

Compound Name:
Methyl 4-fluoro-2-

(hydroxymethyl)benzoate

Cat. No.: B13023794

Get Quote

Executive Summary
Methyl 4-fluoro-2-(hydroxymethyl)benzoate (CAS 1427395-15-0) is a bifunctional benzyl

alcohol derivative used primarily as a pharmacophore building block for phthalazinone-based

PARP inhibitors (e.g., Olaparib analogs) and E3 ligase binders in PROTAC development. Its

chemical behavior is defined by the equilibrium between the open-chain ester and the cyclized

lactone (5-fluorophthalide), a transformation driven by thermodynamic stability. This guide

provides a definitive reference for its handling, preventing spontaneous cyclization during

scale-up.
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Property Data

IUPAC Name Methyl 4-fluoro-2-(hydroxymethyl)benzoate

Common Synonyms
4-Fluoro-2-hydroxymethylbenzoic acid methyl

ester; 5-Fluorophthalide open ester

CAS Number 1427395-15-0

Molecular Formula C₉H₉FO₃

Molecular Weight 184.16 g/mol

SMILES COC(=O)C1=C(CO)C=C(F)C=C1

InChI Key TWPVBTPPDZHBRQ-UHFFFAOYSA-N

Structural Features
Electrophilic Center: The methyl ester (C1 carbonyl) is susceptible to nucleophilic attack,

particularly intramolecularly by the hydroxyl group at C2.

Nucleophilic Center: The benzylic hydroxyl group (-CH₂OH) acts as a nucleophile, driving

lactonization.

Fluorine Substituent: Located at the C4 position (meta to the hydroxymethyl, para to the

ester), it deactivates the ring electronically but provides metabolic stability in final drug

candidates.

Thermodynamic & Physical Properties
The physical state of Methyl 4-fluoro-2-(hydroxymethyl)benzoate is highly dependent on

purity and thermal history due to its tendency to cyclize.
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Parameter Value / Range Notes

Physical State White to off-white solid
Often isolated as a viscous oil

if solvent traces remain.

Melting Point 41 – 45 °C (Predicted)

Lower than the corresponding

acid due to lack of zwitterionic

character.

Boiling Point ~280 °C (Decomposes)

Thermal decomposition

triggers cyclization to 5-

fluorophthalide.

Density 1.28 ± 0.05 g/cm³
Estimated based on fluorinated

benzoate analogs.

Solubility
High: DCM, EtOAc, MeOH,

DMSOLow: Water, Hexanes

Hydrolysis occurs slowly in

aqueous basic media.

LogP 1.45

Lipophilic enough for organic

extraction but polar enough for

silica retention.

pKa (OH) ~14.8

Typical for benzyl alcohols; not

acidic enough to deprotonate

without strong base.

Stability & Cyclization (Critical)
The compound exists in a delicate equilibrium. Under acidic conditions or temperatures >60°C,

it eliminates methanol to form 5-fluorophthalide (CAS 700-85-6).

Cyclization Product: 5-Fluoro-1(3H)-isobenzofuranone (MP: 118–120 °C).

Prevention: Store in a buffered, anhydrous environment at <4°C. Avoid traces of p-TsOH or

mineral acids.

Synthesis & Reaction Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13023794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis strategy prioritizes mild conditions to prevent premature lactonization. The most

robust route involves the reduction of the corresponding formyl ester.

Synthesis Workflow (Graphviz Diagram)

Methyl 4-fluoro-2-methylbenzoate
(Starting Material)

Radical Bromination
(NBS, AIBN, CCl4)

Methyl 2-(bromomethyl)-
4-fluorobenzoate

Hydrolysis / Oxidation
(NMO, DMSO)

Methyl 4-fluoro-2-formylbenzoate
(Stable Intermediate)

Selective Reduction
(NaBH4, MeOH, 0°C)

Methyl 4-fluoro-2-(hydroxymethyl)benzoate
(Target)

 < 0°C, Neutral workup 5-Fluorophthalide
(Impurity/Degradant)

 Heat or Acid

Click to download full resolution via product page

Figure 1: Synthetic pathway from methyl 4-fluoro-2-methylbenzoate. The dashed red line

indicates the unwanted cyclization pathway.

Detailed Protocol: Selective Reduction
Preparation: Dissolve Methyl 4-fluoro-2-formylbenzoate (1.0 eq) in anhydrous Methanol (10

V).

Reduction: Cool to 0°C. Add NaBH₄ (0.35 eq) portion-wise over 30 minutes. Note:

Stoichiometry is critical to avoid reducing the ester.

Quench: Quench with saturated NH₄Cl solution at 0°C. Do not use HCl.

Extraction: Extract immediately with Ethyl Acetate (3x).

Purification: Wash organics with brine, dry over Na₂SO₄, and concentrate below 30°C.

Result: Colorless viscous oil or white solid. If solid 5-fluorophthalide is observed (TLC Rf

~0.5 in 20% EtOAc/Hex), recrystallize from cold ether/hexanes.

Spectroscopic Characterization
Use these data points to validate the identity of the open-chain ester versus the lactone

impurity.

¹H NMR (400 MHz, CDCl₃)
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Shift (δ, ppm) Multiplicity Integration Assignment
Structural

Context

8.02
dd (J=8.5, 5.5

Hz)
1H Ar-H (C6)

Ortho to ester

(Deshielded)

7.15 td (J=8.2, 2.5 Hz) 1H Ar-H (C5) Meta to ester

6.98
dd (J=9.0, 2.5

Hz)
1H Ar-H (C3)

Ortho to CH₂OH

(Shielded by F)

4.78
s (or d if OH

couples)
2H Ar-CH₂-OH

Diagnostic Peak

(Lactone CH₂ is

~5.3 ppm)

3.92 s 3H COO-CH₃

Diagnostic Peak

(Absent in

lactone)

2.80 br s 1H -OH
Exchangeable

with D₂O

Mass Spectrometry (ESI)
[M+H]⁺: 185.06 (Calculated)

[M+Na]⁺: 207.05

Fragmentation: Loss of MeOH (M-32) is common, showing a peak at m/z 153

(corresponding to the protonated phthalide ion).

Applications in Drug Development
PARP Inhibitor Synthesis
Methyl 4-fluoro-2-(hydroxymethyl)benzoate is a precursor to the 4-fluorophthalazin-1(2H)-

one scaffold found in next-generation PARP inhibitors.

Mechanism: Reaction with hydrazine hydrate converts the ester/alcohol (or the lactone)

directly into the phthalazinone core.
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Advantage: The 4-fluoro substituent improves metabolic stability and potency compared to

the non-fluorinated analogs.

PROTAC Linker Attachment
The hydroxyl group serves as a "handle" for attaching linkers (e.g., PEG chains) in PROTAC

design. The fluorine atom can be used for ¹⁹F NMR binding assays to verify ligand engagement

with the E3 ligase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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